Cas no 1047629-15-1 (5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid)

• Product Name: 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid
• CAS No: 1047629-15-1
• MF: C₉H₆Cl₂N₂O₃
• MW: 261.0615
• MDL: MFCD28385894
• CID: 4559770
• PubChem ID: 57826479
• Update Time: 2025-06-08

5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-
• 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid
• ZVSLWXNHNAAQKC-UHFFFAOYSA-N
• 5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid
• DTXSID901157754
• 1047629-15-1
• DB-155233
• 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylicacid
• XRB62915
• CS-13637
• SCHEMBL1529755
• CS-M2918
• 5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)furan-2-carboxylic acid
• TQR0071
• AKOS037649784

• MDL： MFCD28385894
• Inchi： 1S/C9H6Cl2N2O3/c1-13-7(5(10)3-12-13)4-2-6(9(14)15)16-8(4)11/h2-3H,1H3,(H,14,15)
• InChI Key： ZVSLWXNHNAAQKC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=NN(C([H])([H])[H])C=1C1=C(OC(C(=O)O[H])=C1[H])Cl

Computed Properties

• Exact Mass: 259.9755474g/mol
• Monoisotopic Mass: 259.9755474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid

Comprehensive Overview of 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid (CAS No. 1047629-15-1)

5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid (CAS No. 1047629-15-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique furan-carboxylic acid backbone and chlorinated pyrazole moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable candidate for applications in drug discovery and crop protection.

The growing interest in heterocyclic compounds like 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid is driven by their potential to address modern challenges in healthcare and agriculture. Researchers are particularly intrigued by its role in developing novel antimicrobial agents and herbicides, as the compound's dual functional groups offer opportunities for targeted modifications. Its CAS No. 1047629-15-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge scientific endeavors.

One of the key advantages of this compound lies in its structural adaptability. The presence of both chlorine substituents and a carboxylic acid group allows for diverse chemical transformations, enabling the creation of derivatives with tailored properties. This flexibility aligns with current trends in green chemistry, where researchers seek to minimize waste and optimize synthetic efficiency. The compound's potential as a building block for sustainable agrochemicals is a topic of active investigation.

In the context of drug discovery, 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid has shown promise as a scaffold for designing enzyme inhibitors. Its ability to interact with biological targets stems from the pyrazole-furan hybrid structure, which mimics natural substrates in metabolic pathways. Recent studies have explored its utility in addressing antibiotic resistance, a pressing global health concern. The compound's CAS No. 1047629-15-1 often appears in patent literature, highlighting its commercial potential.

From an analytical chemistry perspective, the characterization of 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The demand for high-purity chemical intermediates has increased in parallel with advancements in precision medicine and smart farming technologies.

Environmental considerations also play a role in the compound's development. Researchers are investigating its biodegradation pathways and ecotoxicological profile to ensure compliance with evolving regulatory standards. This aligns with the broader shift toward eco-friendly chemical solutions in industry. The inclusion of chlorinated heterocycles in sustainable chemistry initiatives demonstrates how traditional compound classes can be reimagined for modern applications.

The synthesis of 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)furan-2-carboxylic acid typically involves multi-step organic reactions that highlight contemporary synthetic methodology. Process optimization studies focus on improving yield while reducing energy consumption, reflecting the principles of green synthesis. These efforts contribute to the compound's growing reputation as a research-enabling chemical across multiple disciplines.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1047629-15-1 in emerging fields such as materials science and catalysis. Its unique electronic properties, conferred by the aromatic furan and electron-withdrawing chlorine atoms, make it interesting for designing functional materials. The compound's journey from laboratory curiosity to potential industrial relevance exemplifies the dynamic nature of chemical innovation in the 21st century.